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Compound of Interest

Compound Name:
1-(4-Bromo-2-

fluorophenyl)piperidin-2-one

CAS No.: 1016773-90-2

Cat. No.: B3199135

Get Quote

Executive Summary & Scientific Rationale
Apixaban (Eliquis®) is a premier Factor Xa inhibitor characterized by a bis-aryl lactam

structure.[1] While highly effective, the metabolic susceptibility of the piperidinone ring—

specifically oxidation at the C3 and C4 positions—remains a focal point for analog

development.[1]

This Application Note details the synthesis of 3-fluoro-apixaban analogs. The incorporation of

fluorine at the C3 position of the piperidinone ring serves two critical medicinal chemistry

functions:

Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) resists cytochrome P450-mediated

oxidative opening of the lactam ring, a common clearance pathway.[1]

Conformational Bias: The gauche effect of the fluorine substituent can lock the piperidinone

ring into specific conformations, potentially enhancing binding affinity within the S4 pocket of
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Factor Xa.[1]

This guide prioritizes a convergent synthetic strategy. Rather than fluorinating the complex final

API, we utilize a modular approach: synthesizing a high-purity 3-fluoro-piperidin-2-one

intermediate first, followed by a copper-catalyzed Ullmann-type coupling to the pyrazole-fused

core.

Retrosynthetic Analysis & Workflow
The synthesis is disconnected at the

-aryl bond linking the piperidinone to the central phenyl ring.[1] This allows for the independent
optimization of the fluorinated lactam before the valuable core scaffold is committed.[1]

Target: 3-Fluoro-Apixaban Analog

Disconnection: C-N Bond (Ullmann)

Core Scaffold:
(4-Iodophenyl)-pyrazolo-pyridine

Fragment:
3-Fluoro-piperidin-2-one

Starting Material:
Piperidin-2-one

Electrophilic Fluorination (NFSI)

Click to download full resolution via product page

Figure 1: Retrosynthetic strategy isolating the fluorination step to the inexpensive lactam

fragment.

Module 1: Synthesis of 3-Fluoro-piperidin-2-one
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Direct fluorination of lactams requires kinetic control to prevent di-fluorination. We utilize N-

Fluorobenzenesulfonimide (NFSI) due to its stability and easy handling compared to

electrophilic fluorine gas.[1]

Reagents & Equipment
Reagent Role Equiv. CAS No.

Piperidin-2-one Substrate 1.0 675-20-7

LiHMDS (1.0M in

THF)
Strong Base (Kinetic) 1.1 4039-32-1

NFSI Fluorinating Agent 1.2 133745-75-2

THF (Anhydrous) Solvent - 109-99-9

Sat. NH₄Cl Quench - -

Step-by-Step Protocol
Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and low-temperature thermometer.

Solvation: Charge piperidin-2-one (1.0 g, 10.1 mmol) and anhydrous THF (20 mL). Cool the

solution to -78°C (dry ice/acetone bath).

Enolization: Add LiHMDS (11.1 mL, 11.1 mmol) dropwise via syringe pump over 15 minutes.

Critical Control Point: Maintain internal temperature below -70°C to favor the kinetic

enolate and prevent ring opening.

Aging:[1] Stir at -78°C for 45 minutes to ensure complete deprotonation.

Fluorination: Dissolve NFSI (3.8 g, 12.1 mmol) in THF (10 mL) in a separate vial. Add this

solution dropwise to the enolate mixture at -78°C.

Reaction: Stir at -78°C for 2 hours, then allow the mixture to slowly warm to 0°C over 1 hour.
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Quench: Quench the reaction with saturated aqueous NH₄Cl (20 mL) while stirring

vigorously.

Workup: Extract with EtOAc (3 x 30 mL). Wash combined organics with brine, dry over

Na₂SO₄, and concentrate.[1]

Purification: Purify via flash column chromatography (SiO₂, 0-5% MeOH in DCM).

Target: 3-fluoro-piperidin-2-one (White solid).

Expected Yield: 65-75%.

Module 2: Copper-Catalyzed Coupling (The
Assembly)
This step attaches the fluorinated lactam to the Apixaban core precursor (typically an aryl

iodide).[1] This is a modified Goldberger/Ullmann coupling. The presence of the fluorine atom

reduces the nucleophilicity of the lactam nitrogen, requiring optimized ligand acceleration.[1]

Reagents & Equipment
Reagent Role Equiv.

Apixaban Core (Iodo-

precursor)
Electrophile 1.0

3-Fluoro-piperidin-2-one Nucleophile 1.5

CuI (Copper Iodide) Catalyst 0.2 (20 mol%)

DMEDA Ligand 0.4 (40 mol%)

K₃PO₄ (Tribasic) Base 2.5

1,4-Dioxane Solvent [0.2 M]

(Note: DMEDA = N,N'-Dimethylethylenediamine.[1] Trans-1,2-diaminocyclohexane is also

effective).

Step-by-Step Protocol
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Inerting: Charge a pressure vial or Schlenk tube with the Apixaban Core (1.0 equiv), 3-

Fluoro-piperidin-2-one (1.5 equiv), CuI (0.2 equiv), and K₃PO₄ (2.5 equiv).[1]

Degassing: Cap the vial and cycle vacuum/nitrogen (3x) to remove oxygen, which poisons

the Cu(I) catalyst.

Solvation: Inject anhydrous 1,4-dioxane and the DMEDA ligand (0.4 equiv) under nitrogen

flow.

Observation: The solution should turn a characteristic blue/green hue depending on the

complex formation.[1]

Heating: Seal the vessel and heat to 100°C for 16–24 hours.

Monitoring: Monitor via HPLC. The fluorine substituent may slow the reaction compared to

the non-fluorinated parent; extend time if conversion <90%.[1]

Workup: Cool to room temperature. Filter the slurry through a pad of Celite to remove

inorganic salts/copper.[1] Wash the pad with EtOAc.[1]

Purification: Concentrate the filtrate and purify via preparative HPLC or recrystallization

(EtOH/Water) depending on the scale.

1. Inerting
(Reagents + N2 Cycle)

2. Catalysis
(CuI/DMEDA/100°C)

 Activation 3. Filtration
(Celite/EtOAc)

 16-24h 4. Isolation
(Recrystallization)

 Purification

Click to download full resolution via product page

Figure 2: Workflow for the Copper-Catalyzed C-N Bond Formation.

Quality Control & Validation
To ensure the integrity of the "Application Note," the synthesized analog must be validated.

NMR Validation (¹⁹F-NMR)
The fluorine atom provides a built-in handle for validation.[1]
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Expected Signal: A multiplet (due to H-F coupling) around -180 to -200 ppm (referenced to

CFCl₃).[1]

Geminal Coupling: In ¹H-NMR, the proton at C3 (geminal to Fluorine) will appear as a distinct

doublet of multiplets (

).[1]

Metabolic Stability Assay (Microsomal)[1]
Protocol: Incubate the analog (1 µM) with human liver microsomes (HLM) and NADPH at

37°C.

Readout: Measure intrinsic clearance (

) via LC-MS/MS at t=0, 15, 30, 60 min.

Success Criteria: The 3-fluoro analog should show >20% improvement in half-life (

) compared to the non-fluorinated Apixaban control, confirming the blockade of lactam
oxidation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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